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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzonitrile

Cat. No.: B1267159 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-2-nitrobenzonitrile, tailored for researchers, scientists,

and drug development professionals. Adherence to these guidelines is critical for ensuring

personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment
4-Bromo-2-nitrobenzonitrile is a hazardous substance requiring careful handling. According

to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it

presents multiple risks.[1] A multi-layered approach to safety, combining engineering controls

and appropriate Personal Protective Equipment (PPE), is mandatory when handling this

chemical.

Summary of Hazards:
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[1]

Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation[1]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation[1]

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards.[2]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[2]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for protection.[3][4][5][6]

Always inspect gloves for

integrity before each use and

change them immediately

upon contamination.[2]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[2]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[2]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 4-Bromo-2-nitrobenzonitrile.

1. Preparation and Engineering Controls:

All handling of 4-Bromo-2-nitrobenzonitrile powder should occur within a certified chemical

fume hood to minimize inhalation exposure.[2]

Ensure that an eyewash station and a safety shower are readily accessible.[2][7][8][9]
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2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.[2]

Use anti-static and spark-proof equipment where possible.[9]

3. During the Experiment:

Keep all containers with 4-Bromo-2-nitrobenzonitrile clearly labeled.

Avoid contact with skin and eyes.[10]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[2]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][7][11][12]

Store away from incompatible materials such as strong oxidizing agents.[10]

Spill Management and Disposal Plan
Spill Management Protocol:

Evacuate: Evacuate personnel from the immediate spill area.[2]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.[2]

Don PPE: Put on the appropriate PPE, including respiratory protection.[2]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste.[2][7][10] Avoid creating dust.[10][13]

Waste Disposal Plan:
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All waste materials containing 4-Bromo-2-nitrobenzonitrile must be disposed of as

hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[8][11][12][14]

Contaminated gloves and other disposable PPE should be placed in a sealed bag and

disposed of as hazardous waste.[9][10]

Do not let the product enter drains.[9][10]
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Caption: Workflow for safely handling 4-Bromo-2-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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